N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]pyrazine-2-carboxamide
• InChI: InChI=1S/C13H12N4O3/c1-20-11-4-2-3-9(12(11)18)7-16-17-13(19)10-8-14-5-6-15-10/h2-8,18H,1H3,(H,17,19)/b16-7+
• InChI Key: ZRUBMUPYAHQRPT-FRKPEAEDSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=O)C2=NC=CN=C2
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=O)C2=NC=CN=C2
• Molecular Formula: C13H12N4O3
• DSSTOX Substance ID: DTXSID001329346
• Molecular Weight: 272.26 g/mol
• Solubility: 5.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 917777-49-2

Description

N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide, also known as HMBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HMBP is a synthetic derivative of pyrazinecarbohydrazide, which has been studied extensively for its biological and pharmacological activities.

Mechanism of Action

The exact mechanism of action of N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide is not fully understood. However, it is believed that N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide exerts its biological activity by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, bacterial and fungal growth, and plant growth promotion.
Biochemical and Physiological Effects:
N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to exhibit significant biochemical and physiological effects in various biological systems. In cancer cells, N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In bacteria and fungi, N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to inhibit cell growth and induce cell death. In plants, N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to promote root and shoot growth, enhance nutrient uptake, and induce stress tolerance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide in lab experiments is its low toxicity and high efficacy. N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to exhibit significant biological activity at low concentrations, making it a potential candidate for use in various biological assays. However, one of the limitations of using N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide in lab experiments is its solubility in water. N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide is relatively insoluble in water, which can make it difficult to prepare solutions for biological assays.

Future Directions

There are several future directions for research on N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide. One potential direction is to study the structure-activity relationship of N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide and its derivatives to identify more potent and selective compounds for various biological applications. Another potential direction is to study the mechanism of action of N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide in more detail to identify specific targets and signaling pathways involved in its biological activity. Additionally, further studies are needed to evaluate the potential use of N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide in vivo and its toxicity profile.

Synthesis Methods

N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide can be synthesized using a simple one-pot reaction between 2-hydroxy-3-methoxybenzaldehyde and pyrazinecarbohydrazide in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions for several hours. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has also been studied for its potential use as an antimicrobial agent against various bacterial and fungal strains. In agriculture, N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been shown to exhibit significant plant growth promoting activity, making it a potential candidate for use as a biofertilizer. In material science, N'-(2-hydroxy-3-methoxybenzylidene)-2-pyrazinecarbohydrazide has been studied for its potential use as a corrosion inhibitor for various metals.